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Compound of Interest

Compound Name:
Ethylene glycol mono-sec-butyl

ether

CAS No.: 7795-91-7

Cat. No.: B1583713 Get Quote

Ticket ID: TCH-SBC-POLY-001 Status: Active Assigned Specialist: Senior Application Scientist,

Materials Interface Division[1][2]

Emergency Triage: The "Stop/Go" Protocol
Use this section for immediate material selection verification before initiating any flow path or

storage setup.[2]
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Material Class Material Name
Compatibility
Status

Critical Warning

Elastomers (Seals/O-

Rings)
EPDM ✅ Recommended

Preferred material for

glycol ethers.[1]

Butyl Rubber ✅ Recommended
Excellent resistance;

verify grade.[1]

Viton® (FKM) ❌ AVOID

High Swelling Risk.

FKM is often wrongly

selected due to its

general chemical

resistance; it fails with

glycol ethers.[1]

Nitrile (Buna-N) ⚠️ Conditional

Moderate swelling.[1]

Not for critical sealing

or high pressure.

Silicone ⚠️ Conditional
Permeation and minor

swelling possible.[1]

Rigid Polymers

(Housing/Tubing)
PTFE / PFA ✅ Recommended

Universal chemical

resistance.[1]

Polypropylene (PP) ✅ Recommended
Good resistance at

room temperature.[1]

Polycarbonate (PC) ❌ DANGER

Stress Cracking.

Immediate crazing

and catastrophic

failure under stress.[1]

PMMA (Acrylic) ❌ DANGER

Rapid

dissolution/clouding.

[1]

PEEK ✅ Recommended

Excellent resistance

for HPLC/Flow

chemistry.[1]
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Deep Dive: The Mechanics of Interaction
User Query: "Why did my Viton seals fail? They work
with everything else."
The Scientist's Answer: This is the most common failure mode we see in the lab. The

assumption that Viton (FKM) is the "universal" high-performance rubber is dangerous when

working with glycol ethers like sec-butyl cellosolve (ethylene glycol mono-sec-butyl ether).

The Mechanism: Sec-butyl cellosolve is amphiphilic. It contains:

A hydrophobic alkyl tail (sec-butyl group).

A hydrophilic ether-alcohol head (ethylene glycol moiety).

Viton is a fluoroelastomer designed to resist non-polar hydrocarbons (oils, fuels).[2][3]

However, the polar ether-alcohol segment of sec-butyl cellosolve interacts strongly with the

polar backbone of the FKM polymer matrix. This leads to solvation of the polymer chains,

causing the elastomer to absorb the solvent like a sponge.[2] The result is massive volumetric

swelling (often >30%), loss of mechanical modulus, and extrusion failure under pressure.[2]

Corrective Action: Switch to EPDM (Ethylene Propylene Diene Monomer). EPDM is non-polar

and lacks the specific dipole interactions that glycol ethers exploit. It remains dimensionally

stable.

User Query: "My polycarbonate filtration housing
developed cracks overnight. Why?"
The Scientist's Answer: You have encountered Solvent-Induced Stress Cracking (SISC).

The Mechanism: Polycarbonate (PC) is an amorphous polymer dependent on chain

entanglement for strength. Sec-butyl cellosolve has Hansen Solubility Parameters (HSP) that

are "close enough" to PC to plasticize it, but not dissolve it instantly.[2]

Plasticization: The solvent diffuses into the microscopic surface flaws of the PC.

Tg Reduction: It locally lowers the Glass Transition Temperature (Tg).
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Crazing: Residual stress from molding (or applied pressure from the filtration setup) pulls the

polymer chains apart in these softened zones, creating "crazes" (micro-voids).

Failure: These crazes propagate into macroscopic cracks, leading to catastrophic structural

failure.

Visualizing Compatibility & Workflow
The following diagrams illustrate the decision logic for material selection and the mechanism of

failure.

Diagram 1: Material Selection Decision Tree
Caption: Logical flow for selecting tubing and seals based on sec-butyl cellosolve exposure.
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Diagram 2: Solvent Interaction Mechanism
Caption: Interaction of sec-butyl cellosolve with different polymer matrices based on polarity.
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Frequently Asked Questions (FAQs)
Q1: Can I use standard HPLC PEEK tubing with sec-
butyl cellosolve?
A:Yes. PEEK (Polyether ether ketone) is highly resistant to glycol ethers. It is an excellent

choice for high-pressure lines carrying this solvent. Ensure your fittings are also PEEK or

Stainless Steel, not colored acetal (Delrin) clips which may degrade over time.[2]

Q2: I need to filter a solution containing 20% sec-butyl
cellosolve. Which membrane should I use?
A:

Recommended:PTFE (Polytetrafluoroethylene), Regenerated Cellulose (RC), or Nylon.[2]

Forbidden:CN (Cellulose Nitrate), MCE (Mixed Cellulose Esters), or CA (Cellulose Acetate).

[2] Glycol ethers can attack or dissolve specific cellulose esters, leading to membrane

integrity loss and sample contamination.

Q3: How do I store waste containing this solvent?
A: Use HDPE (High-Density Polyethylene) or Stainless Steel containers.
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Avoid: Unlined steel drums if water is present (corrosion risk) or containers with PVC liners.

Safety Note: Sec-butyl cellosolve can form peroxides upon prolonged exposure to air.[5]

Store in opaque containers or dark areas, and test for peroxides if the solvent is old,

regardless of the container material.[2]

Q4: Is there a difference in compatibility between n-butyl
cellosolve and sec-butyl cellosolve?
A: Functionally, treat them as identical regarding polymer compatibility. While the sec-isomer

has slightly more steric hindrance (bulkiness) which might slow down diffusion into a polymer

matrix slightly, it possesses the same ether-alcohol functionality.[2] If a material is rated

"Incompatible" with Butyl Cellosolve (n-butyl), it is incompatible with sec-butyl cellosolve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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different-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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